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Feature

Z-LEHD-FMK

Z-VAD-FMK

Primary Target

Common Targets

Mechanism

Cell Permeability

Key Functional Role

Reported In Vitro
Concentration

Off-Target Effects

Caspase-9 [1] [2]

Caspase-9 [1] [2]

Irreversible, competitive
inhibitor [2]

Cell-permeable [2]
Inhibits intrinsic
(mitochondrial) apoptosis
pathway [1]

20 uM [2]

Inhibits MMP-2 activity (in
vitro) [7]

Pan-caspase / Broad-spectrum [3] [4] [5]

Caspases-2, -3, -8, -9, and others [5]

Irreversible inhibitor [3] [6]

Cell-permeable [3]

Broad inhibition of apoptosis and

inflammation [4]

10-100 pM [7]

Inhibits cathepsin B, peptide:N-glycanase, T
cell proliferation; inhibits MMP-2 activity (in
vitro) [3] [7]
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Supporting Experimental Data & Protocols

The data in the table is supported by several key studies that provide insight into practical application and

experimental outcomes.

¢ In Notochordal Cell Apoptosis: A 2012 study investigating disc degeneration isolated rat notochordal
cells and subjected them to serum deprivation to induce apoptosis. The cells were treated with 20 yM
Z-LEHD-FMK, which significantly reduced apoptotic cell death. This study demonstrated that
caspase-9 inhibition effectively blocks the intrinsic apoptotic pathway in this specific cell type [1].

e In Human T Cell Proliferation: Research on immune cell function found that Z-VAD-FMK, at non-toxic
doses, acts as an immunosuppressive agent by inhibiting the proliferation of human T cells induced
by mitogens and IL-2. This effect was not due to the inhibition of caspase-8 or caspase-3 processing
during activation, revealing a non-apoptotic, off-target effect that researchers must consider in
immunological studies [3].

¢ In Cardiac Ischemia-Reperfusion Models: Studies on heart injury have revealed an important caveat.
Multiple caspase inhibitors, including Z-LEHD-FMK and Z-VAD-FMK, were shown to directly inhibit
Matrix Metalloproteinase-2 (MMP-2) activity in vitro at concentrations commonly used in cell culture
(10-100 uM). This suggests that some protective effects previously attributed solely to caspase
inhibition in models like myocardial ischemia-reperfusion could be partially due to the inhibition of
MMP-2 [7].

Key Considerations for Experimental Design

When planning your experiments, please keep the following points in mind:

¢ Specificity is Context-Dependent: While Z-LEHD-FMK is designed for caspase-9 and Z-VAD-FMK
is a broad-spectrum inhibitor, their specificity is not absolute. The choice depends on your goal: to
target a specific pathway or to achieve overall caspase blockade [8] [2].

¢ Account for Off-Target Effects: Be aware that both inhibitors, especially Z-VAD-FMK, can have
effects beyond caspase inhibition. These include modulating T cell activation and inhibiting other
proteases like MMP-2. Including appropriate controls is crucial to confirm that your observed effects
are due to caspase inhibition [3] [7].

¢ Clinical Translation Note: It is important to recognize that although these tools are invaluable for
basic research, the development of clinical-grade caspase inhibitors has faced challenges related to
efficacy and safety. None have yet been approved for clinical use [4] [5].

Practical Workflow for Inhibitor Use
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To help visualize the decision-making process for selecting and using these inhibitors in a typical apoptosis

study, the following diagram outlines key considerations:

(Start: Designing Apoptosis ExperimenD

What is the primary objective?

Yes

Target Intrinsic Broad Caspase
Apoptosis Pathway Inhibition

Consider Z-LEHD-FMK Consider Z-VAD-FMK
(Caspase-9 Inhlbltor) (Pan- Caspase Inhibitor)

Include Critical Controls.
- Vehicle control
- Viability assay
- Apoptosis assay

Evaluate Off-Target Effects:

- Assess T cell proliferation

- Check for MMP-2 inhibition
- Use complementary methods

Interpret Results with
Specificity Caveats in Mind
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Effect of nerve growth factor and its transforming tyrosine ... [pmc.ncbi.nim.nih.gov]
2. Z-LEHD-FMK TFA | Caspase inhibitor | Mechanism [selleckchem.com]

3. Suppression of human T cell proliferation by the caspase ... [pmc.ncbi.nlm.nih.gov]
4. A long way to go: caspase inhibitors in clinical use [nature.com]

5. Along way to go: caspase inhibitors in clinical use - PMC [pmc.ncbi.nlm.nih.gov]

6. Caspase inhibitor Z-VAD-FMK [mblbio.com]

7. Inhibitory effects of caspase inhibitors on the activity of ... [sciencedirect.com]

8. Broad-spectrum caspase inhibitors: from myth to reality? [nature.com]

To cite this document: Smolecule. [Z-LEHD-FMK vs Z-VAD-FMK caspase inhibition]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b547841#z-lehd-fmk-vs-z-

vad-fmk-caspase-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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